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Compound of Interest

Compound Name: N,N'-Bis(acryloyl)cystamine

Cat. No.: B1207238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Bis(acryloyl)cystamine (BAC) is a chemical compound widely utilized in life sciences

and materials research as a reversible cross-linking agent.[1] Its unique structure, featuring a

disulfide bond, allows for the formation of polymer networks that can be cleaved under specific

reducing conditions. This property is particularly valuable in applications such as the formation

of dissolvable polyacrylamide gels for the recovery of macromolecules after electrophoresis,

and in the development of drug delivery systems with controlled release mechanisms.[1][2]

This guide provides an in-depth overview of the safety data, handling precautions, and

experimental considerations for N,N'-Bis(acryloyl)cystamine.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N,N'-Bis(acryloyl)cystamine is

presented in Table 1. This data is essential for the safe handling, storage, and use of the

compound in a laboratory setting.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆N₂O₂S₂ [3]

Molecular Weight 260.38 g/mol [3]

CAS Number 60984-57-8 [3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 121-125 °C [4]

Boiling Point 538.0 ± 50.0 °C (Predicted) [4]

Density 1.164 ± 0.06 g/cm³ (Predicted) [4]

Solubility

Soluble in acetic acid (50

mg/mL). Slightly soluble in

water.

[4][5]

Stability

Stable under recommended

storage conditions.

Incompatible with strong

oxidizing agents.

[4][5]

Storage Temperature -20°C [5]

Safety and Hazard Information
N,N'-Bis(acryloyl)cystamine is classified as a hazardous substance and requires careful

handling to minimize exposure and ensure laboratory safety. The GHS classification and

associated hazard and precautionary statements are summarized below.

GHS Classification
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Hazard Class Category Reference(s)

Skin Corrosion/Irritation 2 [1]

Serious Eye Damage/Eye

Irritation
2 [1]

Specific target organ toxicity —

single exposure
3 [1]

Hazard and Precautionary Statements
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Type Code Statement Reference(s)

Hazard Statements H315 Causes skin irritation. [1]

H319
Causes serious eye

irritation.
[1]

H335
May cause respiratory

irritation.
[1]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1]

P264

Wash face, hands and

any exposed skin

thoroughly after

handling.

[1]

P271

Use only outdoors or

in a well-ventilated

area.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1]

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[1]

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

[1]
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lenses, if present and

easy to do. Continue

rinsing.

P312

Call a POISON

CENTER or doctor if

you feel unwell.

[1]

P362 + P364

Take off contaminated

clothing and wash it

before reuse.

[1]

P403 + P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[1]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[1]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of N,N'-
Bis(acryloyl)cystamine and ensuring the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling N,N'-Bis(acryloyl)cystamine, the following personal protective equipment

should be worn:

Eye/Face Protection: Chemical safety goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: A NIOSH-approved dust mask or respirator is recommended,

especially when handling the powder form.
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Engineering Controls
Work with N,N'-Bis(acryloyl)cystamine should be conducted in a well-ventilated area,

preferably in a chemical fume hood, to minimize inhalation of dust. An eyewash station and

safety shower should be readily accessible.

Storage
Store N,N'-Bis(acryloyl)cystamine in a tightly sealed container in a freezer at -20°C.[5] It

should be stored under an inert atmosphere to prevent degradation.[4] Keep away from strong

oxidizing agents.[4]

Spills and Disposal
In case of a spill, avoid generating dust. Sweep up the spilled solid material and place it in a

suitable, closed container for disposal.[1] Waste material is considered hazardous and should

be disposed of in accordance with local, state, and federal regulations.[1]

First Aid Measures
In the event of exposure to N,N'-Bis(acryloyl)cystamine, the following first aid procedures

should be followed immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes. If skin irritation persists,

call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[1]

Experimental Protocols
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N,N'-Bis(acryloyl)cystamine is primarily used as a reversible cross-linker in polyacrylamide

gel electrophoresis (PAGE). The following is a representative protocol for its use.

Preparation of a Dissolvable Polyacrylamide Gel
This protocol is adapted from general PAGE protocols and incorporates the specific use of

N,N'-Bis(acryloyl)cystamine.

Materials:

Acrylamide/Bis-acrylamide stock solution (e.g., 40%)

N,N'-Bis(acryloyl)cystamine (BAC)

Tris-HCl buffer

Ammonium persulfate (APS), 10% solution

N,N,N',N'-Tetramethylethylenediamine (TEMED)

Deionized water

Procedure:

Prepare the Gel Solution: In a small beaker or conical tube, combine the acrylamide/bis-

acrylamide stock solution, Tris-HCl buffer, and deionized water to the desired final

concentrations and volume.

Add the Cross-linker: Add N,N'-Bis(acryloyl)cystamine to the gel solution. A common ratio

for DNA purification is 12:1 (w/w) of acrylamide to BAC.[2]

Initiate Polymerization: Degas the solution for 15-20 minutes. Add 10% APS and TEMED to

initiate polymerization. The amounts of APS and TEMED may need to be optimized

depending on the desired polymerization time.

Cast the Gel: Immediately after adding the initiators, pour the gel solution between the glass

plates of the electrophoresis apparatus. Insert the comb and allow the gel to polymerize for

at least 30-60 minutes at room temperature.
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Run the Electrophoresis: Once the gel has polymerized, it is ready for sample loading and

electrophoresis according to standard protocols.

Dissolution of the Polyacrylamide Gel and Sample
Recovery
Materials:

Tris-Borate-EDTA (TBE) buffer, pH 8.3

Dithiothreitol (DTT) or another suitable reducing agent

Procedure:

Excise the Gel Slice: After electrophoresis, visualize the bands of interest using an

appropriate staining method and excise the desired gel slice.

Prepare the Dissolution Buffer: Prepare a solution of 100 mM DTT in TBE buffer (pH 8.3).

Dissolve the Gel: Place the excised gel slice in a microcentrifuge tube. Add the dissolution

buffer. A 1-gram slice of a 4% gel will dissolve in approximately 5 mL of the dissolution buffer

in under 30 minutes at room temperature.[2] Agitation can facilitate the dissolution process.

Sample Recovery: Once the gel is completely dissolved, the sample of interest can be

recovered from the solution using standard techniques such as ethanol precipitation for

nucleic acids or dialysis for proteins.

Mechanism of Action and Logical Relationships
As N,N'-Bis(acryloyl)cystamine is a synthetic chemical and not known to be involved in

biological signaling pathways, the following diagram illustrates its mechanism of action as a

reversible cross-linker, a key logical relationship in its application.
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Mechanism of N,N'-Bis(acryloyl)cystamine as a Reversible Cross-linker
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Caption: Reversible Cross-linking Mechanism of N,N'-Bis(acryloyl)cystamine.

Conclusion
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N,N'-Bis(acryloyl)cystamine is a valuable tool for researchers in various scientific disciplines

due to its reversible cross-linking properties. Adherence to the safety guidelines, proper

handling procedures, and a thorough understanding of its chemical properties are paramount

for its safe and effective use in the laboratory. This guide provides a comprehensive resource

to assist researchers, scientists, and drug development professionals in achieving these

objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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